N-{4-[(1-adamantylamino)sulfonyl]phenyl}-5-methyl-3-isoxazolecarboxamide

• IUPAC Name: N-[4-(1-adamantylsulfamoyl)phenyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H25N3O4S/c1-13-6-19(23-28-13)20(25)22-17-2-4-18(5-3-17)29(26,27)24-21-10-14-7-15(11-21)9-16(8-14)12-21/h2-6,14-16,24H,7-12H2,1H3,(H,22,25)
• InChI Key: SBCSUPDNBSBNBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC34CC5CC(C3)CC(C5)C4
• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol

Description

N-{4-[(1-adamantylamino)sulfonyl]phenyl}-5-methyl-3-isoxazolecarboxamide, commonly known as A-438079, is a potent and selective antagonist of the P2X7 receptor. The P2X7 receptor is a ligand-gated ion channel that is expressed on immune cells and plays a crucial role in the regulation of inflammation and immune responses. A-438079 has been extensively studied in preclinical models and has shown promising results in the treatment of various inflammatory and autoimmune diseases.

Mechanism of Action

A-438079 is a selective antagonist of the P2X7 receptor, which is expressed on immune cells. The P2X7 receptor plays a crucial role in the regulation of inflammation and immune responses. When activated, the P2X7 receptor promotes the release of pro-inflammatory cytokines and chemokines, leading to inflammation and tissue damage. A-438079 blocks the activation of the P2X7 receptor, thereby reducing inflammation and immune responses.
Biochemical and Physiological Effects:
A-438079 has been shown to reduce inflammation and tissue damage in preclinical models of various inflammatory and autoimmune diseases. It has also been shown to reduce neuropathic pain in preclinical models. A-438079 has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

A-438079 is a potent and selective antagonist of the P2X7 receptor, which makes it a valuable tool for studying the role of the P2X7 receptor in inflammation and immune responses. However, A-438079 has some limitations for lab experiments. It is a small molecule that may have off-target effects, and its effects may vary depending on the species and model used.

Future Directions

There are several future directions for the study of A-438079. One direction is to further investigate its potential therapeutic applications in various inflammatory and autoimmune diseases. Another direction is to study its potential use in combination with other drugs for enhanced efficacy. Additionally, further studies are needed to understand the long-term effects of A-438079 and its potential for toxicity.

Scientific Research Applications

A-438079 has been extensively studied in preclinical models for its potential therapeutic applications. It has shown promising results in the treatment of various inflammatory and autoimmune diseases, such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease. A-438079 has also been studied for its potential use in the treatment of neuropathic pain.